2-[3-Methyl-2,6-dioxo-7-(3-phenyl-propyl)-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl]-propionic acid methyl ester

• IUPAC Name: methyl 2-[3-methyl-2,6-dioxo-7-(3-phenylpropyl)purin-8-yl]sulfanylpropanoate
• InChI: InChI=1S/C19H22N4O4S/c1-12(17(25)27-3)28-19-20-15-14(16(24)21-18(26)22(15)2)23(19)11-7-10-13-8-5-4-6-9-13/h4-6,8-9,12H,7,10-11H2,1-3H3,(H,21,24,26)
• InChI Key: LYRUSFDONVWEBH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)SC1=NC2=C(N1CCCC3=CC=CC=C3)C(=O)NC(=O)N2C
• Molecular Formula: C19H22N4O4S
• Molecular Weight: 402.5 g/mol

Description

This compound belongs to a class of chemicals that typically involve complex syntheses and exhibit unique chemical and physical properties. Its structure suggests it is a purine derivative, which are heterocyclic aromatic organic compounds, including some biologically significant molecules such as caffeine, xanthine, and uric acid.

Synthesis Analysis

The synthesis of complex molecules like this often involves multi-step reactions, starting from simpler organic compounds. Techniques such as Michael addition or Claisen condensation could be employed, followed by functional group transformations and protection/deprotection strategies. For instance, a similar compound's synthesis involved chemoselective Michael reaction of acrylic acid with a parent substrate, leading to derivatives with significant biological activities (El Rayes et al., 2019).

Scientific Research Applications

Anticancer Activity

The compound has been studied for its potential anticancer activity. Hayallah (2017) discusses the synthesis of similar compounds, emphasizing their good to excellent inhibition activity against human breast cancer cell lines MCF-7, suggesting a potential application in cancer treatment (Hayallah, 2017).

Functionalized Polymers

Dalil et al. (2000) describe the synthesis of methyl esters of alkanoic acids, including a similar structure, and their use in producing functionalized polystyrene materials. This research highlights the compound's utility in advanced materials science (Dalil et al., 2000).

CCR5 Antagonist Synthesis

Ikemoto et al. (2005) detail the synthesis of an orally active CCR5 antagonist, involving similar structural elements. This showcases the compound's relevance in the development of therapeutic agents for diseases like HIV (Ikemoto et al., 2005).

Synthesis of Radiolabeled Compounds

Research by Shu et al. (1990) on the synthesis of carbon-14 labeled leukotriene antagonist using related compounds demonstrates its importance in creating labeled molecules for biomedical research (Shu et al., 1990).